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Compound of Interest

Compound Name: 1-(2-Methoxyphenethyl)piperazine

CAS No.: 147149-54-0

Cat. No.: B185040

Get Quote

1-(2-Methoxyphenyl)piperazine, often abbreviated as oMeOPP or 2-MPP, represents a

cornerstone chemical scaffold in modern pharmacology. While the query specified 1-(2-
Methoxyphenethyl)piperazine, the vast body of scientific literature points to the critical

importance and extensive characterization of the phenyl analog, 1-(2-

Methoxyphenyl)piperazine. This guide will focus on the latter, a compound that serves not only

as a key synthetic intermediate for numerous psychoactive drugs but also functions as an

active metabolite of several therapeutic agents, contributing significantly to their overall

pharmacological profile.[1] Its deceptively simple structure belies a complex and potent

interaction with multiple G-protein coupled receptors (GPCRs), making it a subject of intense

interest for researchers in neuropharmacology and drug development. This document provides

a detailed exploration of its primary biological targets, the downstream signaling cascades they

modulate, and the experimental methodologies used to elucidate these interactions.

Primary Biological Target: Serotonin 5-HT1A
Receptor
The most extensively characterized biological target of 1-(2-methoxyphenyl)piperazine and its

derivatives is the serotonin 1A (5-HT1A) receptor.[2] This receptor subtype is implicated in a
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wide array of physiological and pathological processes, including mood regulation, anxiety, and

cognition, making it a prime target for antidepressant and anxiolytic drug development.[2]

Binding Affinity and Structure-Activity Relationships
The 1-(2-methoxyphenyl)piperazine moiety is a well-established pharmacophore that confers

high affinity for the 5-HT1A receptor.[2] While the parent compound itself demonstrates

moderate affinity, its derivatives, which often extend the piperazine N4 position with an alkyl

chain and a terminal functional group, can achieve sub-nanomolar potency.[1]

A notable example is NAN-190 (1-(2-Methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine), a

widely used research tool, which is a potent 5-HT1A antagonist with a high binding affinity.[3]

Structure-affinity relationship studies have demonstrated that modifications to the terminal

amide fragment can further enhance affinity and, crucially, improve selectivity over other

receptors.[3][4]

Compound/Derivati
ve

Target Binding Affinity (Ki) Source

NAN-190 5-HT1A Receptor 0.6 nM [3]

Adamantane

Carboxamide

Derivative (2j)

5-HT1A Receptor 0.4 nM [3]

Bicyclo-octane

Derivative (2a)
5-HT1A Receptor 0.63 nM [4]

Norbornane Derivative

(2f)
5-HT1A Receptor 0.12 nM [4]

Adamantanamine

Derivative (8)
5-HT1A Receptor 1.2 nM [2]

This table summarizes the binding affinities of several key derivatives based on the 1-(2-

methoxyphenyl)piperazine scaffold, illustrating the high potency achievable at the 5-HT1A

receptor.
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Functional Activity: A Modulator of Adenylyl Cyclase
The 5-HT1A receptor is canonically coupled to the inhibitory G-protein, Gi/o. Upon activation by

an agonist, the Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase, leading to a

decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. This reduction in

cAMP modulates the activity of downstream effectors like Protein Kinase A (PKA).

While the parent compound 1-(2-methoxyphenyl)piperazine can act as a 5-HT1A agonist, many

of its most-studied derivatives, including NAN-190, function as antagonists or inverse agonists.

[1][3] This means they bind to the receptor but do not elicit the inhibitory downstream signal;

instead, they block the action of the endogenous agonist, serotonin. This antagonist activity can

be quantified using functional assays that measure changes in cAMP levels.[3]

Signaling Pathway: 5-HT1A Receptor

Cell Membrane

5-HT1A Receptor Gi/o Protein
(α, β, γ subunits)

Activates
Adenylyl Cyclase

Inhibits
cAMP

converts

Serotonin
(Agonist)

Activates

1-(2-Methoxyphenyl)piperazine
Derivative (e.g., NAN-190)

Blocks

ATP

Protein Kinase A
(Inactive)

Activates Protein Kinase A
(Active)

Cellular
Response

Phosphorylates
Targets

Click to download full resolution via product page

Caption: 5-HT1A receptor signaling pathway and point of antagonism.

Secondary Target: α1-Adrenergic Receptor
A significant aspect of the pharmacology of 1-(2-methoxyphenyl)piperazine derivatives is their

affinity for α1-adrenergic receptors. For many initial compounds, such as NAN-190, this affinity

is nearly equivalent to their affinity for 5-HT1A receptors, presenting a challenge for developing

selective ligands.[3] This cross-reactivity is critical, as α1-adrenergic antagonism is associated

with cardiovascular side effects such as orthostatic hypotension.
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Binding Affinity and Selectivity
Substantial medicinal chemistry efforts have focused on modifying the 1-(2-

methoxyphenyl)piperazine scaffold to reduce α1-adrenergic affinity while retaining or improving

5-HT1A potency.[3][4] These efforts have been successful, leading to derivatives with over 100-

fold selectivity for the 5-HT1A receptor.[3] Nevertheless, many compounds based on this core

structure retain significant α1-adrenergic receptor affinity.

Compound/De
rivative

Target
Binding
Affinity (Ki)

Selectivity
(α1/5-HT1A)

Source

NAN-190 α1-Adrenergic 0.8 nM ~1.3 [3]

Derivative 4 α1-Adrenergic 2.4 nM
142-fold (for α1

over α2)
[5]

Derivative 5 α1-Adrenergic 2.1 nM
61-fold (for α1

over α2)
[6]

Adamantane

Carboxamide

Derivative (2j)

α1-Adrenergic 64 nM ~160 [3]

This table highlights the α1-adrenergic binding affinities for key derivatives and the achieved

selectivity ratios, demonstrating the feasibility of tuning the pharmacological profile.

Functional Activity: α1-Adrenergic Antagonism
Compounds in this class typically act as antagonists at α1-adrenergic receptors.[5] These

receptors are coupled to Gq/11 proteins. Agonist binding normally activates Phospholipase C

(PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate

(IP3) and diacylglycerol (DAG). These second messengers then trigger calcium release from

intracellular stores and activate Protein Kinase C (PKC), respectively. Antagonism by 1-(2-

methoxyphenyl)piperazine derivatives blocks this cascade.

Signaling Pathway: α1-Adrenergic Receptor
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Caption: α1-Adrenergic receptor signaling and point of antagonism.

Experimental Methodologies: Quantifying Receptor
Interactions
The characterization of a compound's activity at its biological targets relies on a suite of robust

in vitro assays. Radioligand binding and functional assays are the gold standards for

determining affinity and efficacy.

Protocol 1: Competitive Radioligand Binding Assay
This assay quantifies the affinity of a test compound (the "competitor") for a receptor by

measuring its ability to displace a radiolabeled ligand with known affinity.

Objective: To determine the inhibition constant (Ki) of a test compound at the 5-HT1A receptor.

Materials:

Cell membranes expressing the human 5-HT1A receptor.

Radioligand: [3H]8-OH-DPAT (a high-affinity 5-HT1A agonist).

Test compound: 1-(2-methoxyphenyl)piperazine derivative.

Non-specific binding control: Serotonin (10 µM).
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Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

96-well microplates, glass fiber filters, scintillation fluid, and a microplate scintillation counter.

Step-by-Step Procedure:

Plate Setup: Add 50 µL of assay buffer to all wells. Add 50 µL of test compound at various

concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M) to experimental wells. Add 50 µL of buffer to "total

binding" wells. Add 50 µL of 10 µM Serotonin to "non-specific binding" wells.

Radioligand Addition: Add 50 µL of [3H]8-OH-DPAT (at a final concentration near its Kd, e.g.,

1.0 nM) to all wells.

Membrane Addition: Add 100 µL of the membrane preparation (containing 10-20 µg of

protein) to all wells to initiate the binding reaction.

Incubation: Incubate the plate at room temperature (or 30°C) for 60 minutes with gentle

agitation to allow the binding to reach equilibrium.[7]

Termination & Filtration: Terminate the reaction by rapid vacuum filtration through a glass

fiber filter plate (pre-soaked in polyethyleneimine to reduce non-specific binding). This

separates the bound radioligand (trapped on the filter with the membranes) from the

unbound radioligand.[7]

Washing: Quickly wash the filters three to four times with ice-cold assay buffer to remove any

remaining unbound radioligand.[7]

Scintillation Counting: Dry the filter mat, add scintillation cocktail, and count the radioactivity

in a microplate scintillation counter.[7]

Data Analysis:

Calculate specific binding = (Total binding cpm) - (Non-specific binding cpm).

Plot the percentage of specific binding against the log concentration of the test compound.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the

concentration of test compound that displaces 50% of the radioligand).
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Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd),

where [L] is the concentration of the radioligand and Kd is its dissociation constant.[7]

Workflow for Radioligand Binding Assay
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Caption: Standard workflow for a competitive radioligand binding assay.
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Protocol 2: Functional Adenylyl Cyclase Inhibition Assay
This assay measures the functional consequence of receptor binding by quantifying the

production of the second messenger, cAMP.

Objective: To determine if a test compound acts as an agonist or antagonist at the 5-HT1A

receptor.

Materials:

Intact cells expressing the human 5-HT1A receptor (e.g., HEK293 or CHO cells).

Agonist control: Serotonin or 8-OH-DPAT.

Forskolin (an activator of adenylyl cyclase, used to stimulate cAMP production).

Test compound.

Assay Buffer/Media (e.g., HBSS with a phosphodiesterase inhibitor like IBMX).

cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen).

Step-by-Step Procedure:

Cell Plating: Seed cells in a 96-well plate and grow to near confluency.

Pre-incubation (for Antagonist Mode): To test for antagonist activity, pre-incubate the cells

with various concentrations of the test compound for 15-30 minutes.

Stimulation:

Agonist Mode: Add the test compound at various concentrations to the cells.

Antagonist Mode: After pre-incubation, add a fixed concentration of a known agonist (e.g.,

the EC80 concentration of Serotonin) to the wells.

Co-stimulation: Add forskolin to all wells to potentiate the adenylyl cyclase signal, which

makes inhibition easier to detect.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes).[8]

Cell Lysis: Lyse the cells according to the cAMP detection kit protocol to release the

intracellular cAMP.

cAMP Detection: Perform the cAMP quantification assay following the manufacturer's

instructions.

Data Analysis:

Agonist Mode: Plot the cAMP level against the log concentration of the test compound to

generate a dose-response curve and determine the EC50 (potency) and Emax (efficacy).

A decrease in cAMP indicates agonist activity.

Antagonist Mode: Plot the cAMP level against the log concentration of the test compound.

A concentration-dependent reversal of the agonist-induced inhibition of cAMP indicates

antagonist activity. Calculate the IC50 or KB.

Conclusion and Future Directions
1-(2-Methoxyphenyl)piperazine is a privileged scaffold in neuropharmacology, primarily

targeting 5-HT1A and α1-adrenergic receptors. Its derivatives have been instrumental as

research tools and have led to the development of therapeutic agents. The key challenge and

area of focus in the field have been the rational design of analogs that maximize affinity and

efficacy at the desired target (often 5-HT1A) while minimizing activity at off-targets like the α1-

adrenergic receptor to improve the side-effect profile.[3] The in-depth characterization of these

interactions, using the robust binding and functional assays detailed herein, remains a critical

component of modern drug discovery and development efforts targeting the complex

serotonergic and adrenergic systems.

References
López-Rodríguez, M. L., Morcillo, M. J., Fernández, E., & Orensanz, L. (1997). New (2-

methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced alpha 1-

adrenergic activity. Synthesis and structure-affinity relationships. Journal of Medicinal

Chemistry, 40(16), 2653–2656. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9554468/
https://pubmed.ncbi.nlm.nih.gov/1652026/
https://pubmed.ncbi.nlm.nih.gov/9253401/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stylianakis, M. M., Kourounakis, A. P., & Gavalas, A. (2022). Design, Synthesis and 5-HT1A

Binding Affinity of N-(3-(4-(2- Methoxyphenyl)piperazin-1-yl)propyl)adamantanamines.

Pharmaceuticals, 15(3), 356. [Link]

PubChem. (n.d.). 1-(2-Methoxyphenyl)piperazine. National Center for Biotechnology

Information. Retrieved January 27, 2026, from [Link]

Mokrosz, J. L., Paluchowska, M. H., & Chojnacka-Wójcik, E. (1994). Analogues of the 5-

HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with

reduced alpha 1-adrenergic affinity. Journal of Medicinal Chemistry, 37(17), 2754–2760.

[Link]

Dadashpour, S., Emami, S., & Fakhri, S. (2020). A Robust and Sensitive Spectrophotometric

Assay for the Enzymatic Activity of Bacterial Adenylate Cyclase Toxins. Toxins, 12(11), 682.

[Link]

Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved January 27, 2026,

from [Link]

Eurofins. (n.d.). 5-HT1A Human Serotonin GPCR Binding Agonist Radioligand LeadHunter

Assay. Retrieved January 27, 2026, from [Link]

Levin, L. R., & Buck, J. (2015). Assessing potency and binding kinetics of soluble adenylyl

cyclase (sAC) inhibitors to maximize therapeutic potential. Journal of Biological Chemistry,

290(1), 13–19. [Link]

Patel, H., & Baig, M. R. (2012). Receptor Binding Assays for HTS and Drug Discovery. In H.

Arkin (Ed.), Assay Guidance Manual. Eli Lilly & Company and the National Center for

Advancing Translational Sciences. [Link]

Salomon, Y. (1991). Adenylyl and guanylyl cyclase assays. Methods in Enzymology, 195,

22–28. [Link]

Singh, A., & Kumar, A. (2019). Synthesis and Biological Evaluation of Some Piperazine

Derivatives as Anti-Inflammatory Agents. Journal of Drug Delivery and Therapeutics, 9(4-s),

654-659. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.mdpi.com/1424-8247/15/3/356
https://pubchem.ncbi.nlm.nih.gov/compound/1346
https://pubmed.ncbi.nlm.nih.gov/8064817/
https://www.mdpi.com/2072-6651/12/11/682
https://www.giffordbioscience.com/wp-content/uploads/2018/03/Radioligand-Binding-Assay-Protocol.pdf
https://www.eurofinsdiscoveryservices.com/media/7112/5-ht1a-human-serotonin-gpcr-binding-agonist-radioligand-leadhunter-assay.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4281728/
https://www.ncbi.nlm.nih.gov/books/NBK91994/
https://pubmed.ncbi.nlm.nih.gov/1647466/
https://jddtonline.info/index.php/jddt/article/view/3540
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Penjišević, J. Z., Šukalović, V. V., & Andrić, D. B. (2016). Synthesis, Biological, and

Computational Evaluation of Substituted 1-(2-Methoxyphenyl)-4-(1-phenethylpiperidin-4-

yl)piperazines and 1-(2-Methoxyphenyl)-4-[(1-phenethylpiperidin-4-yl)methyl]piperazines as

Dopaminergic Ligands. Archiv der Pharmazie, 349(7), 531–544. [Link]

Szymańska, E., Gieralt, E., & Kolaczkowski, M. (2011). Synthesis, α-adrenoceptors affinity

and α1-adrenoceptor antagonistic properties of some 1,4-substituted piperazine derivatives.

Acta Poloniae Pharmaceutica, 68(5), 673–683. [Link]

Benfenati, E., Caccia, S., & Della Vedova, F. (1987). 1-(o-Methoxyphenyl)piperazine is a

metabolite of drugs bearing a methoxyphenylpiperazine side-chain. Journal of Pharmacy and

Pharmacology, 39(4), 312–313. [Link]

Szymańska, E., Gierałt, E., & Kołaczkowski, M. (2011). Synthesis, α-adrenoceptors affinity

and α1-adrenoceptor antagonistic properties of some 1,4-substituted piperazine derivatives.

ResearchGate. [Link]

Grokipedia. (n.d.). ortho-Methoxyphenylpiperazine. Retrieved January 27, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. grokipedia.com [grokipedia.com]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-
phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. New (2-methoxyphenyl)piperazine derivatives as 5-HT1A receptor ligands with reduced
alpha 1-adrenergic activity. Synthesis and structure-affinity relationships - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. ingentaconnect.com [ingentaconnect.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://sci-hub.se/10.1002/ardp.201600081
https://www.ingentaconnect.com/content/ptfarm/app/2011/00000068/00000005/art00010
https://pubmed.ncbi.nlm.nih.gov/2884299/
https://www.researchgate.net/publication/51737750_Synthesis_a-adrenoceptors_affinity_and_a_1-adrenoceptor_antagonistic_properties_of_some_14-substituted_piperazine_derivatives
https://www.grokipedia.com/ortho-methoxyphenylpiperazine-1-(2-methoxyphenyl)piperazine/
https://www.benchchem.com/product/b185040?utm_src=pdf-custom-synthesis#bc-rfq
https://grokipedia.com/page/ortho_methoxyphenylpiperazine
https://pdfs.semanticscholar.org/ebae/6e4a434deaf41b0e603cb90f63ef8338c77e.pdf
https://pubmed.ncbi.nlm.nih.gov/1652026/
https://pubmed.ncbi.nlm.nih.gov/1652026/
https://pubmed.ncbi.nlm.nih.gov/1652026/
https://pubmed.ncbi.nlm.nih.gov/7731013/
https://pubmed.ncbi.nlm.nih.gov/7731013/
https://pubmed.ncbi.nlm.nih.gov/7731013/
https://www.ingentaconnect.com/contentone/govi/pharmaz/2011/00000066/00000010/art00001?crawler=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. giffordbioscience.com [giffordbioscience.com]

8. Assessing potency and binding kinetics of soluble adenylyl cyclase (sAC) inhibitors to
maximize therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Multifaceted Pharmacology of a
Privileged Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185040/docs#introduction-the-multifaceted-
pharmacology-of-a-privileged-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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